CID 71446159
Description
CID 71446159, identified as oscillatoxin F, is a marine-derived natural product belonging to the oscillatoxin family. These compounds are polyketide-nonribosomal peptide hybrids, often isolated from marine cyanobacteria of the genus Oscillatoria. Oscillatoxins are known for their complex macrocyclic structures and diverse biological activities, including cytotoxicity and ion channel modulation .
However, structural analysis from Figure 1 in suggests that oscillatoxin F (CID 156582092) shares a core macrocyclic framework with other oscillatoxin derivatives, differing in substituents such as methyl groups or hydroxylation patterns. These structural variations are critical for modulating biological activity and physicochemical properties.
Properties
CAS No. |
922733-64-0 |
|---|---|
Molecular Formula |
CoLiMnNiOW |
Molecular Weight |
379.4 g/mol |
InChI |
InChI=1S/Co.Li.Mn.Ni.O.W |
InChI Key |
KWZMHCAWJICWLQ-UHFFFAOYSA-N |
Canonical SMILES |
[Li].O=[W].[Mn].[Co].[Ni] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of the compound “CID 71446159” involves multiple steps, including the use of specific reagents and catalysts. The exact synthetic route and reaction conditions are typically detailed in scientific literature and patents. For instance, the preparation method might involve the use of organic solvents, controlled temperatures, and specific pH conditions to ensure the desired chemical reactions occur efficiently .
Industrial Production Methods
Industrial production of “this compound” would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring the purity of the final product, and implementing quality control measures. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .
Chemical Reactions Analysis
Types of Reactions
The compound “CID 71446159” can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents.
Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in the reactions of “this compound” include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction’s efficiency and outcome .
Major Products Formed
The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. For example, oxidation reactions might produce oxidized derivatives, while substitution reactions could result in a variety of substituted compounds .
Scientific Research Applications
The compound “CID 71446159” has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: It can be used in biological assays to study its effects on different biological systems.
Medicine: Research into its potential therapeutic applications, including its effects on specific molecular targets and pathways.
Industry: It may be used in the development of new materials or as a component in industrial processes
Mechanism of Action
The mechanism of action of “CID 71446159” involves its interaction with specific molecular targets and pathways. This compound may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved can be elucidated through detailed biochemical and pharmacological studies .
Comparison with Similar Compounds
Key Observations :
- Hydroxylation : Oscillatoxin E (CID 156582093) and F may exhibit increased polarity due to hydroxyl or sulfate groups, influencing solubility and bioavailability.
Physicochemical Properties
| Property | Oscillatoxin F (CID 71446159) | 30-Methyl-Oscillatoxin D (CID 185389) |
|---|---|---|
| Solubility | Low (estimated) | Very Low (due to methylation) |
| Bioavailability Score | Not reported | Not reported |
| CYP Inhibition | Not studied | Not studied |
Gaps in Data : Quantitative metrics such as solubility, logP, and ADME (Absorption, Distribution, Metabolism, Excretion) parameters are absent in the evidence, highlighting the need for further experimental characterization.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
